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Compound of Interest

Compound Name: 5-Methoxyquinolin-4-ol

Cat. No.: B1323183

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data on the specific physicochemical properties,
detailed synthesis protocols, and biological activities of 5-Methoxyquinolin-4-ol is limited. This
guide provides foundational information based on available data for the compound and general
knowledge of related quinolin-4-one structures. Further experimental investigation is necessary
to fully characterize this compound.

Core Compound Information

5-Methoxyquinolin-4-ol is a heterocyclic organic compound belonging to the quinolin-4-one
family. The presence of a methoxy group and a hydroxyl group suggests potential for hydrogen
bonding and specific interactions in biological systems. Quinolin-4-one derivatives are known to
exhibit a wide range of biological activities, making them of interest in medicinal chemistry and
drug discovery.

Table 1: General Properties of 5-Methoxyquinolin-4-ol
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Property Value Source
CAS Number 1466525-83-6 [1][2]
Molecular Formula C10H9NO2 [2]
Molecular Weight 175.18 g/mol [2]
) 95%-98% (as commercially
Purity _ [1]
available)

Sealed in a dry environment at
Storage [2]
2-8°C

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 5-Methoxyquinolin-4-ol,
such as solubility, melting point, pKa, and logP, are not readily available in the public domain.
For drug development purposes, these parameters are crucial as they influence a compound's
absorption, distribution, metabolism, and excretion (ADME) profile. In the absence of specific
data, preliminary estimates may be derived using computational prediction tools (e.g.,
ACD/Labs, ChemDraw). However, experimental validation is essential.

Synthesis and Experimental Protocols

A specific, validated experimental protocol for the synthesis of 5-Methoxyquinolin-4-ol is not
available in the searched literature. However, the synthesis of substituted quinolin-4-ones is
well-established, with the Conrad-Limpach-Knorr synthesis being a common method.[3] This
reaction typically involves the condensation of an appropriately substituted aniline with a 3-
ketoester, followed by thermal cyclization.[3]

For the synthesis of 5-Methoxyquinolin-4-ol, a plausible approach would involve the reaction
of 3-methoxyaniline with an appropriate B-ketoester, such as ethyl malonate, followed by
intramolecular cyclization. The general workflow for such a synthesis is depicted below.
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Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of 5-Methoxyquinolin-4-ol.

Biological Activity and Signaling Pathways

There is no specific information in the reviewed literature regarding the biological activity or the
signaling pathways modulated by 5-Methoxyquinolin-4-ol. However, the broader class of
quinoline and quinolin-4-one derivatives is known to possess a wide spectrum of biological
activities, including antimicrobial, anticancer, and anti-inflammatory properties.[4]

For instance, other methoxy-substituted compounds have been shown to interact with key
cellular signaling pathways. Some methoxyisoflavones induce apoptosis in cancer cells by
inhibiting the ERK and Akt signaling pathways.[5] Similarly, methoxy derivatives of resveratrol
have demonstrated anti-inflammatory effects by suppressing the MAPK and NF-kB signaling
pathways.[6]
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Given these precedents, it is plausible that 5-Methoxyquinolin-4-ol could exhibit biological
activity through modulation of similar pathways. However, this remains speculative without
direct experimental evidence.

Hypothesized Signaling Pathway Modulation

NF-kB Pathway

Cellular Response
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Caption: Hypothesized signaling pathways potentially modulated by 5-Methoxyquinolin-4-ol.

Future Directions

To fully elucidate the potential of 5-Methoxyquinolin-4-ol for drug development, the following
experimental investigations are imperative:

* Physicochemical Characterization: Experimental determination of solubility in various
solvents, melting point, pKa, and logP.

¢ Synthesis and Optimization: Development and validation of a robust and scalable synthesis
protocol.

» Biological Screening: Comprehensive screening for various biological activities, such as
anticancer, antimicrobial, and anti-inflammatory effects.

e Mechanism of Action Studies: If biological activity is confirmed, detailed studies to identify
the specific molecular targets and signaling pathways involved.
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This technical guide serves as a foundational resource for researchers interested in 5-
Methoxyquinolin-4-ol. The lack of specific data highlights a clear opportunity for novel
research to characterize this compound and explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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